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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B1352385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for H-DL-
Phe-OMe.HCl (DL-Phenylalanine methyl ester hydrochloride). The information is compiled

from various safety data sheets and scientific literature to ensure a thorough understanding of

its properties and handling requirements.

Section 1: Chemical and Physical Properties
H-DL-Phe-OMe.HCl is an amino acid derivative widely used in pharmaceutical and food

industries.[1] Its physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 5619-07-8, 15028-44-1 [1][2][3][4][5][6][7][8][9]

Molecular Formula C10H14ClNO2 [1][2][4][10]

Molecular Weight 215.68 g/mol [1][4][11][12]

Appearance
White to off-white crystalline

powder or solid
[4][11][12]

Melting Point ~160°C (decomposition) [1][3][4][12]

Solubility

Slightly soluble in water.

Soluble in Ethanol and

Methanol.

[1][13][14]

Storage Temperature 2-8°C [4][5][13]

Section 2: Safety and Hazard Information
The following tables summarize the key safety and hazard information for H-DL-Phe-OMe.HCl,
compiled from multiple safety data sheets.

Hazard Identification
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Hazard Statement Precautionary Statement Reference(s)

Causes skin irritation.

Wash skin thoroughly after

handling. Wear protective

gloves. IF ON SKIN: Wash

with plenty of soap and water.

If skin irritation occurs: Get

medical advice/attention. Take

off contaminated clothing and

wash before reuse.

[15][16]

Causes serious eye irritation.

Wear eye protection/face

protection. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists: Get

medical advice/attention.

[15][16][17]

May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER or doctor if you feel

unwell.

[15][16][17]

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration.

[10][15][18]

Skin Contact

Wash off with soap and plenty

of water. Take off contaminated

clothing immediately.

[10][15][18]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[2][10][15]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[2][10][17]

Fire-Fighting Measures
Extinguishing
Media

Hazardous
Combustion
Products

Fire-Fighting
Equipment

Reference(s)

Use dry chemical,

carbon dioxide, or

alcohol-resistant

foam.

Carbon monoxide

(CO), Carbon dioxide

(CO2), Nitrogen

oxides (NOx),

Hydrogen chloride

gas.

Wear a self-contained

breathing apparatus

(SCBA) with a full

facepiece operated in

pressure-demand or

other positive

pressure mode.

[10][15][18]

Handling and Storage
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Handling Storage Reference(s)

Avoid dust formation. Avoid

breathing vapors, mist, or gas.

Avoid contact with skin and

eyes. Use personal protective

equipment as required.

Keep container tightly closed

in a dry and well-ventilated

place. Store in a cool place (2-

8°C). Keep away from strong

oxidizing agents.

[10][15][18]

Section 3: Experimental Protocols
Acute Oral Toxicity Assessment (Adapted from OECD
Guideline 423)
This protocol outlines a general procedure for assessing the acute oral toxicity of H-DL-Phe-
OMe.HCl, based on the OECD Test Guideline 423 (Acute Toxic Class Method).[19] This

method is designed to classify the substance into a defined toxicity class based on the

observed mortality.

1. Test Animals:

Healthy, young adult rodents (rats are preferred) of a single sex (females are generally

recommended).

Animals should be acclimatized to the laboratory conditions for at least 5 days prior to the

test.

2. Housing and Feeding Conditions:

The temperature of the experimental animal room should be maintained at 22°C (± 3°C) with

a relative humidity of 30-70%.[20]

Animals are caged individually or in small groups of the same sex.

Standard laboratory diet and drinking water are provided ad libitum, except for a brief fasting

period before administration of the test substance.

3. Preparation of Doses:
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The test substance is typically administered in a constant volume over the dose range to be

tested. The maximum volume of liquid that can be administered at one time depends on the

size of the test animal, but for rodents, it should not normally exceed 1 mL/100g of body

weight.[19]

H-DL-Phe-OMe.HCl should be dissolved in a suitable vehicle (e.g., water or saline). The

toxicological characteristics of the vehicle should be known.

4. Administration of Doses:

The test substance is administered as a single dose by gavage using a stomach tube or a

suitable intubation cannula.

Animals should be fasted (e.g., withholding food overnight for rats) before dosing.

5. Procedure:

The method proceeds in a stepwise manner using a starting dose selected from one of four

fixed levels: 5, 50, 300, and 2000 mg/kg body weight.[19]

The starting dose is administered to a group of three animals.

The outcome (mortality or survival) in this group determines the next step:

If mortality occurs, the next dose is lower.

If no mortality occurs, the next dose is higher.

Observations are made for at least 14 days.

6. Observations:

Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,

mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity and behavior pattern), and changes in body weight.

At the end of the observation period, all surviving animals are euthanized and subjected to a

gross necropsy.
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Section 4: Biological Pathways and Workflows
Phenylalanine Metabolism to Catecholamines
H-DL-Phe-OMe.HCl is a derivative of the essential amino acid phenylalanine. In the body,

phenylalanine is a precursor for the synthesis of important neurotransmitters, including

dopamine and norepinephrine.[21][22][23][24] The metabolic pathway is illustrated below.

Phenylalanine Tyrosine

Phenylalanine
Hydroxylase L-DOPA

Tyrosine
Hydroxylase Dopamine

DOPA
Decarboxylase Norepinephrine

Dopamine β-
Hydroxylase

Click to download full resolution via product page

Metabolic pathway of phenylalanine to dopamine and norepinephrine.

Emergency Response Workflow for Chemical Spill
The following diagram outlines a logical workflow for responding to a spill of H-DL-Phe-
OMe.HCl, based on standard laboratory safety protocols and the information provided in its

safety data sheets.
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Spill of H-DL-Phe-OMe.HCl Occurs

Assess Spill Size and Risk

Small Spill

Minor

Large Spill

Major

Ensure Adequate Ventilation Evacuate Area

Contact Emergency Services / EHSWear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Collect Spill into a Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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